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Introduction
Sodium octanoate, the sodium salt of octanoic acid (also known as caprylic acid), is a

medium-chain fatty acid (MCFA) that plays a significant role in various biological processes. It

is a naturally occurring compound found in sources such as coconut oil and mammalian milk.[1]

In the pharmaceutical and biotechnology industries, sodium octanoate is widely utilized as a

stabilizer for protein formulations, particularly for human serum albumin, to protect against

thermal denaturation and aggregation.[2] Beyond its role as an excipient, sodium octanoate
exhibits a range of biochemical activities, including influencing cellular metabolism, modulating

signaling pathways, and impacting inflammatory responses. This technical guide provides a

comprehensive overview of the core biochemical properties of sodium octanoate, presenting

quantitative data, detailed experimental protocols, and visual representations of its

mechanisms of action to support research and drug development efforts.

Physicochemical Properties
Sodium octanoate is a white to off-white crystalline powder with a characteristic odor.[3] It is

readily soluble in water and its aqueous solutions are alkaline.[3] A summary of its key

physicochemical properties is provided in Table 1.

Table 1: Physicochemical Properties of Sodium Octanoate
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Property Value Reference(s)

Molecular Formula C₈H₁₅NaO₂ [3]

Molecular Weight 166.19 g/mol [3]

CAS Number 1984-06-1 [3]

Appearance White to off-white powder [3]

Solubility in Water 50 mg/mL (clear solution) [3]

pH (100 g/L in H₂O at 20°C) 8.0 - 10.5 [3]

Melting Point ~245 °C (decomposes) [3]

LogP (octanol/water)
0.106 (at 23.9°C and pH 7-

7.95)
[3]

Biochemical Functions and Mechanisms of Action
Metabolism and Bioenergetics
As a medium-chain fatty acid, octanoate is rapidly absorbed from the gastrointestinal tract and

transported directly to the liver via the portal vein.[1][4] Unlike long-chain fatty acids, its cellular

uptake and mitochondrial entry are independent of the carnitine shuttle system, allowing for

rapid β-oxidation.[4]

The initial step in octanoate metabolism is its activation to octanoyl-CoA by acyl-CoA

synthetase.[5] This reaction is ATP-dependent. The octanoyl-CoA then undergoes β-oxidation

within the mitochondria, a cyclical process that shortens the fatty acid chain by two carbons in

each cycle, generating acetyl-CoA, NADH, and FADH₂. The acetyl-CoA can then enter the citric

acid cycle for further oxidation and ATP production.[1]

Table 2: Enzyme Kinetic Parameters for Octanoate Metabolism
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Enzyme Substrate Km Vmax
Organism/T
issue

Reference(s
)

Acyl-CoA

Synthetase
Octanoate 200 µM

0.75 nmol/mg

protein/min

Rat Intestinal

Mucosa
[5]

Acyl-CoA

Synthetase
Octanoate 3 mM

3.76 nmol/mg

protein/min

Rat Intestinal

Mucosa
[5]

Acyl-CoA

Synthetase

ATP (with 200

µM

Octanoate)

5.0 mM
0.80 nmol/mg

protein/min

Rat Intestinal

Mucosa
[5]

Acyl-CoA

Synthetase

ATP (with 3

mM

Octanoate)

14.2 mM
10 nmol/mg

protein/min

Rat Intestinal

Mucosa
[5]

Note: The biphasic kinetics observed for acyl-CoA synthetase with octanoate as a substrate

suggest the presence of at least two enzyme isoforms or binding sites with different affinities.

The metabolic fate of octanoate is illustrated in the following workflow diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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